Cas no 344280-12-2 (2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid)
2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid
-
- Inchi: 1S/C16H13ClO3/c17-13-8-4-7-12(9-13)14(16(19)20)10-15(18)11-5-2-1-3-6-11/h1-9,14H,10H2,(H,19,20)
- InChI Key: JPDTZXQICAHODL-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C(C(=O)O)CC(C1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
Experimental Properties
- Melting Point: 159-161°C
2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR15323-1g |
2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid |
344280-12-2 | 95 | 1g |
£306.00 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1253180-10mg |
2-(3-chlorophenyl)-4-oxo-4-phenylbutanoic acid |
344280-12-2 | 97% | 10mg |
$190 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1253180-10mg |
2-(3-chlorophenyl)-4-oxo-4-phenylbutanoic acid |
344280-12-2 | 97% | 10mg |
$195 | 2025-02-20 | |
| 1PlusChem | 1P00IQXZ-10mg |
2-(3-chlorophenyl)-4-oxo-4-phenylbutanoic acid |
344280-12-2 | 97% | 10mg |
$89.00 | 2024-05-05 | |
| A2B Chem LLC | AI73927-10mg |
2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid |
344280-12-2 | 97% | 10mg |
$60.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1398334-1g |
2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid |
344280-12-2 | 95+% | 1g |
¥2138.00 | 2024-05-17 | |
| Crysdot LLC | CD12081147-5g |
2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid |
344280-12-2 | 95+% | 5g |
$844 | 2024-07-24 | |
| Apollo Scientific | OR15323-100mg |
2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid |
344280-12-2 | 95 | 100mg |
£135.00 | 2025-02-19 | |
| Apollo Scientific | OR15323-250mg |
2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid |
344280-12-2 | 95 | 250mg |
£171.00 | 2025-02-19 | |
| Apollo Scientific | OR15323-500mg |
2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid |
344280-12-2 | 95 | 500mg |
£234.00 | 2025-02-19 |
2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid
Introduction to 2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid (CAS No. 344280-12-2)
2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid (CAS No. 344280-12-2) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a 3-chlorophenyl group, a phenyl group, and a 4-oxo functional group. These structural features contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.
The chemical formula of 2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid is C16H13ClO3, and its molecular weight is approximately 296.73 g/mol. The compound's physical properties, such as its solubility and stability, are crucial for its use in both laboratory settings and potential therapeutic applications. Recent studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.
In the realm of medicinal chemistry, the 3-chlorophenyl and phenyl groups in 2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid play a significant role in modulating its biological activity. The presence of these aromatic rings can enhance the compound's binding affinity to specific receptors or enzymes, thereby potentiating its therapeutic effects. For instance, research has demonstrated that compounds with similar structures have shown selective inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.
The 4-oxo functional group is another critical component of 2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid. This carbonyl group can participate in various chemical reactions, such as Michael addition and nucleophilic substitution, which are essential for the compound's reactivity and biological activity. Studies have indicated that the presence of the 4-oxo group can enhance the compound's ability to cross cell membranes, thereby improving its bioavailability and efficacy.
In the context of drug discovery, 2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid has been explored for its potential as a lead compound in the development of new therapeutic agents. Preclinical studies have shown that this compound exhibits potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves inducing apoptosis (programmed cell death) and inhibiting cell proliferation through multiple pathways.
Beyond its anti-cancer properties, 2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid has also been investigated for its neuroprotective effects. Research has demonstrated that this compound can protect neurons from oxidative stress and inflammation, which are common factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity is attributed to the compound's ability to modulate intracellular signaling pathways involved in neuronal survival and function.
The pharmacokinetic properties of 2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid have also been studied to assess its suitability as a therapeutic agent. In vivo studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it a promising candidate for further development into a drug product.
In conclusion, 2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid (CAS No. 344280-12-2) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure endows it with diverse biological activities, making it an attractive lead compound for the development of new therapeutic agents targeting inflammatory diseases, cancer, and neurodegenerative disorders. Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this intriguing compound.
344280-12-2 (2-(3-Chlorophenyl)-4-oxo-4-phenylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)